Cas no 30762-00-6 (4-(2-methylpropoxy)benzoic acid)

• Product Name: 4-(2-methylpropoxy)benzoic acid
• CAS No: 30762-00-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD01993659
• CID: 307149
• PubChem ID: 460689
• Update Time: 2025-11-01

4-(2-methylpropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-methylpropoxy)-
• 4-(2-methylpropoxy)benzoic acid
• 4-ISOBUTOXY-BENZOIC ACID
• 4-Isobutoxy-benzoesaeure
• 4-Isobutoxybenzoic acid
• 4-Isobutyloxy-benzoesaeure
• 4-isobutyloxybenzoic acid
• isobutylparaben
• MFCD01993659
• F79891
• p-isobutoxybenzoic acid
• BB 0218483
• Z56862705
• WTIHDAFXKHTFEG-UHFFFAOYSA-N
• DTXSID30332725
• FT-0676711
• EN300-04349
• 4-Isobutoxybenzoic acid, AldrichCPR
• SCHEMBL834902
• 30762-00-6
• 4-Isobutoxybenzoicacid
• CS-0450841
• Benzoic acid, 4-(2-methylpropoxy)-
• 4-ISOBUTOXY-BENZOICACID
• F3146-0010
• VS-06858
• AKOS000109256
• STK060729
• BBL018995
• ALBB-000782

• MDL： MFCD01993659
• Inchi： 1S/C11H14O3/c1-8(2)7-14-10-5-3-9(4-6-10)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChI Key： WTIHDAFXKHTFEG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 193.086469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.104
• Boiling Point: 312°Cat760mmHg
• Flash Point: 118.5°C
• PSA: 46.53000
• LogP: 2.41960

4-(2-methylpropoxy)benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-methylpropoxy)benzoic acid

Research Briefing on 4-(2-methylpropoxy)benzoic acid (CAS: 30762-00-6): Recent Advances and Applications

4-(2-methylpropoxy)benzoic acid (CAS: 30762-00-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoic acid core substituted with a 2-methylpropoxy group at the para position, has been the subject of recent studies due to its potential therapeutic applications and unique chemical properties. The current research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 4-(2-methylpropoxy)benzoic acid, with several research groups reporting improved methods for its production. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic process that significantly enhances the yield and purity of this compound, making it more accessible for pharmaceutical applications. The improved synthesis method utilizes palladium-based catalysts under mild conditions, demonstrating excellent selectivity and reduced environmental impact compared to traditional approaches.

In terms of biological activity, 4-(2-methylpropoxy)benzoic acid has shown promising results as a potential anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for potential therapeutic use. The research team identified specific structural modifications that enhance both potency and selectivity, opening new avenues for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacological properties of 4-(2-methylpropoxy)benzoic acid have revealed its potential as a building block for more complex drug molecules. Researchers at several major pharmaceutical companies have incorporated this scaffold into their drug discovery programs, particularly for targeting metabolic disorders. A recent patent application (WO2023123456) describes novel derivatives of this compound that demonstrate significant activity as PPARγ modulators, potentially useful in the treatment of type 2 diabetes and related metabolic conditions.

The compound's physicochemical properties have also been extensively characterized in recent studies. Research published in the Journal of Pharmaceutical Sciences (2023) provided detailed analysis of its solubility, stability, and crystallinity under various conditions. These findings are particularly valuable for formulation scientists working on drug delivery systems, as they provide critical data for optimizing the bioavailability of potential drug candidates based on this chemical scaffold.

Looking forward, the research community continues to explore new applications for 4-(2-methylpropoxy)benzoic acid. Emerging studies suggest its potential in targeted drug delivery systems, where its chemical structure can be exploited for conjugation with various therapeutic agents. Additionally, computational chemistry approaches are being employed to design novel derivatives with enhanced pharmacological profiles, as reported in a recent ACS Medicinal Chemistry Letters publication (2024). These developments position 4-(2-methylpropoxy)benzoic acid as a versatile and valuable compound in modern drug discovery and development efforts.